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Compound of Interest

Compound Name: Sodium fluoride F 18

CAS No.: 22554-99-0

Cat. No.: B1260693

Get Quote

The proper disposal of Sodium Fluoride F 18 (¹⁸F-NaF), a radiopharmaceutical used in

positron emission tomography (PET) imaging, is critical for ensuring laboratory safety and

regulatory compliance. Due to its radioactive nature, specific protocols must be followed to

mitigate risks to personnel and the environment. The primary disposal method for ¹⁸F-NaF is

"decay-in-storage," which allows the radioactivity to diminish to safe levels before being

discarded as regular waste.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is essential to adhere to fundamental radiation

safety principles. Personnel handling ¹⁸F-NaF waste must be properly trained in the safe use of

radionuclides.[1][2] The core tenets of radiation safety are time, distance, and shielding.

Minimize the time spent handling radioactive materials, maximize the distance from the

radioactive source, and use appropriate shielding, such as lead-lined containers, to reduce

exposure.[1][3]

Essential Personal Protective Equipment (PPE) includes:
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A lab coat or other protective clothing.[3]

Disposable waterproof gloves.[3][4]

Chemical splash goggles and, when necessary, a face shield.[5]

Always work in a designated and properly ventilated area, such as a certified laboratory

chemical fume hood.[5]

Step-by-Step Disposal Protocol for Sodium Fluoride
F 18
The disposal of ¹⁸F-NaF waste involves segregation, decay-in-storage, and surveying before

final disposal.

Step 1: Waste Segregation Proper segregation is the first and one of the most critical steps.

Separate by Isotope: Use dedicated, clearly labeled containers for short-lived isotopes like

Fluorine-18 (half-life < 90 days) to keep them separate from long-lived radioactive waste.[6]

[7]

Separate by Form: Collect different types of waste in separate containers:

Dry Solid Waste: Items such as gloves, absorbent paper, and empty vials. These should

be placed in double-bagged containers.[7]

Liquid Waste: Unused ¹⁸F-NaF solutions or contaminated liquids. These must be collected

in sealed, leak-proof containers stored in secondary containment to prevent spills.[5][7]

The pH of the liquid waste should be between 5.5 and 9.5.[7]

Sharps: Needles and other contaminated sharp objects must be placed in a designated,

puncture-resistant container to prevent injuries.[8]

Step 2: Labeling and Storage All radioactive waste containers must be conspicuously labeled

with the international radiation symbol, the isotope name ("Fluorine-18" or "F-18"), the initial

activity level, and the date the waste was placed in the container.[1][7] Store these containers

in a secure, shielded, and designated radioactive waste storage area.[1]
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Step 3: Decay-in-Storage The fundamental principle for disposing of short-lived radionuclides is

to allow them to decay to background radiation levels.

Fluorine-18 has a half-life of approximately 110 minutes.[8]

A general rule is to store the waste for at least 10 half-lives to ensure its radioactivity has

decayed to a negligible level.[8] For ¹⁸F, this equates to roughly 1,100 minutes or about 18.4

hours. To be safe, a storage period of at least 24 hours is recommended.[8][9]

Step 4: Surveying and Monitoring After the decay period, the waste must be surveyed to

ensure it is safe for disposal as non-radioactive waste.

Use a radiation survey meter, such as a Geiger-Müller (GM) detector, to measure the

radioactivity of the waste container.[8]

The radiation level should be indistinguishable from background radiation.[7] If the reading is

above this level, the waste must be stored for a longer period and re-surveyed.

Step 5: Final Disposal Once the waste has been confirmed to be at background radiation

levels:

Deface Labels: All radioactive labels and symbols on the containers and items must be

removed, defaced, or covered to prevent the waste from being mistaken as radioactive.[7]

Dispose as Normal Waste: The now non-radioactive waste can be disposed of according to

standard laboratory procedures for that waste type (e.g., regular trash, chemical waste, or

medical waste).[7][8]

Maintain Records: Keep accurate and detailed records of all radioactive waste disposals,

including the isotope, initial activity, storage dates, survey results, and final disposal date.[10]

Quantitative Data Summary
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Parameter Value Reference

Radionuclide
Sodium Fluoride F 18 (¹⁸F-

NaF)

Physical Half-Life 109.7 minutes [2]

Primary Disposal Method Decay-in-Storage [1][8]

Recommended Storage Time >10 half-lives (~24 hours) [8][9]

Disposal Threshold
Indistinguishable from

background radiation
[7]

Liquid Waste pH 5.5 - 9.5 [7]

Experimental Protocols
The primary "experiment" in this context is the verification of radioactive decay before disposal.

Protocol: Post-Decay Radiation Survey

Objective: To confirm that the radioactivity of ¹⁸F-NaF waste has decayed to background

levels prior to disposal.

Materials:

Calibrated Geiger-Müller (GM) survey meter or equivalent radiation detection instrument.

Personal protective equipment (lab coat, gloves, safety glasses).

Waste disposal logbook.

Methodology:

1. Transport the decayed waste container to a designated low-background area to perform

the survey.

2. First, measure the background radiation level in the area. Take a reading for 1 minute and

record the result in counts per minute (CPM) or µSv/hr.
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3. Place the probe of the survey meter directly against the surface of the waste container.

4. Measure the radiation level for 1 minute. Record the highest reading.

5. Repeat the measurement on all sides of the container.

6. Compare the waste container readings to the background reading. If the container's

surface reading is not distinguishable from the background, it is cleared for disposal.

7. If the reading is above background, return the container to the radioactive waste storage

area for further decay. Re-survey after an additional 12-24 hours.

8. Once cleared, log the survey results, deface all radioactive labels, and dispose of the

waste in the appropriate non-radioactive waste stream.

Disposal Workflow Visualization
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Sodium Fluoride F 18 Disposal Workflow

Start: ¹⁸F Waste Generated

1. Segregate Waste
(Solid, Liquid, Sharps)

2. Label and Store Securely
(Shielded Area)

3. Decay-in-Storage
(Minimum 24 hours)

4. Survey Waste
(Check vs. Background)

Is radiation > background?

  Yes

5. Deface Radiation Labels

No 

6. Dispose as Normal Waste

End: Disposal Complete
(Record in Log)

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of ¹⁸F waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. needle.tube [needle.tube]

2. dctd.cancer.gov [dctd.cancer.gov]

3. radiology.wisc.edu [radiology.wisc.edu]

4. sofie.com [sofie.com]

5. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]

6. Radioactive Waste Disposal Guidelines | Environmental Health and Safety | University of
Illinois Chicago [ehso.uic.edu]

7. Radioactive Waste | Environment, Health and Safety [ehs.cornell.edu]

8. dergi.fabad.org.tr [dergi.fabad.org.tr]

9. pafmj.org [pafmj.org]

10. essex.ac.uk [essex.ac.uk]

To cite this document: BenchChem. [Safe Disposal of Sodium Fluoride F 18: A Procedural
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1260693/docs#safe-disposal-of-sodium-fluoride-f-18-
a-procedural-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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